Cas no 307975-03-7 (2-Fluoro-3-methylbenzyl alcohol)

• Product Name: 2-Fluoro-3-methylbenzyl alcohol
• CAS No: 307975-03-7
• MF: C₈H₉FO
• MW: 140.154865980148
• CID: 300448
• PubChem ID: 2783143
• Update Time: 2025-06-08

2-Fluoro-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-methylphenyl)methanol
• 2-fluoro-3-methylbenzyl alcohol
• Benzenemethanol,2-fluoro-3-methyl-
• Benzenemethanol,2-fluoro-3-methyl
• DTXSID40382458
• CS-0194681
• SCHEMBL1145716
• EN300-1868236
• E90057
• Benzenemethanol, 2-fluoro-3-methyl-
• AKOS016007502
• SB84034
• 307975-03-7
• MFCD07368780
• 2-Fluoro-3-methylbenzenemethanol
• DB-409659
• (2-fluoro-3-methyl-phenyl)methanol
• 2-Fluoro-3-methylbenzyl alcohol

• MDL： MFCD07368780
• Inchi： 1S/C8H9FO/c1-6-3-2-4-7(5-10)8(6)9/h2-4,10H,5H2,1H3
• InChI Key： QUXNTFQQUQFLDI-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CO

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 413.3±25.0 °C at 760 mmHg
• Flash Point: 203.8±23.2 °C
• Refractive Index: 1.518
• PSA: 20.23000
• LogP: 1.62640
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Fluoro-3-methylbenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Fluoro-3-methylbenzyl alcohol

Comprehensive Overview of 2-Fluoro-3-methylbenzyl alcohol (CAS No. 307975-03-7): Properties, Applications, and Industry Insights

2-Fluoro-3-methylbenzyl alcohol (CAS No. 307975-03-7) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and fine chemical industries due to its unique structural features. The presence of both a fluoro substituent and a hydroxymethyl group on the benzene ring makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers frequently search for "2-Fluoro-3-methylbenzyl alcohol synthesis," "CAS 307975-03-7 applications," and "fluorinated benzyl alcohol derivatives," reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₈H₉FO, and molecular weight of 140.16 g/mol, position it as a valuable building block for drug discovery. Its lipophilicity and electron-withdrawing properties, imparted by the fluorine atom, are critical for optimizing pharmacokinetic profiles in medicinal chemistry. Recent trends in "green chemistry alternatives for fluorinated compounds" highlight the demand for sustainable production methods, which aligns with industry efforts to minimize environmental impact while maintaining high purity (>98%) for 307975-03-7.

In agrochemical research, 2-Fluoro-3-methylbenzyl alcohol serves as a precursor for novel pesticides with enhanced target specificity. Patent analyses reveal its utility in developing low-toxicity crop protection agents, addressing global concerns about food security. Queries such as "fluoro-methylbenzyl alcohol in agriculture" and "CAS 307975-03-7 safety data" dominate technical discussions, underscoring the need for transparent documentation of its environmental fate and biodegradability.

The material's physical properties—including a melting point range of 45-48°C and solubility in organic solvents like ethanol and dichloromethane—make it compatible with standard laboratory techniques. Analytical methods such as HPLC purity testing and GC-MS characterization are frequently cited in quality control protocols. With rising interest in "high-purity fluorinated intermediates," suppliers emphasize batch-to-batch consistency through advanced purification technologies like preparative chromatography.

Emerging applications in electronic materials have expanded the compound's market potential. Its incorporation into liquid crystal formulations and organic semiconductors capitalizes on fluorine's ability to modulate electronic properties. This aligns with search trends for "fluorinated aromatics in OLEDs" and "307975-03-7 material science uses," reflecting cross-industry innovation. Regulatory-compliant storage recommendations (2-8°C under inert atmosphere) ensure stability for these sensitive applications.

Global suppliers differentiate offerings through customizable packaging (from gram-scale R&D quantities to multi-kilogram production batches) and value-added services like structural modification guidance. The compound's REACH compliance status and ISO-certified manufacturing processes respond to procurement officers' queries about "sustainable fluorochemical sourcing." Technical bulletins often highlight its compatibility with microwave-assisted synthesis—a technique gaining traction for reducing reaction times in process chemistry.

Ongoing academic investigations explore 2-Fluoro-3-methylbenzyl alcohol's role in asymmetric catalysis and chiral auxiliary development. Publications referencing "307975-03-7 in enantioselective reactions" demonstrate its utility in constructing stereocenters for complex natural products. The compound's benzylic oxidation potential also makes it a candidate for developing novel flavors and fragrances, tapping into consumer markets valuing molecular diversity.

With tightening regulations on persistent organic pollutants, the biodegradability profile of fluorinated benzyl alcohols remains a key research area. Lifecycle assessment studies address search queries like "eco-friendly fluorinated building blocks," while advancements in continuous flow synthesis demonstrate the industry's commitment to sustainable scale-up. These developments position CAS No. 307975-03-7 as a compound balancing performance with environmental responsibility.